2,2-Difluoro-3-(nonafluorobutoxy)propanoyl fluoride
Cat. No. B8494421
M. Wt: 346.07 g/mol
InChI Key: VYPXYUUXZYIOOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08198480B2
Procedure details
A 28-g portion of the CF3CF2CF2CF2OCH2CF2COF obtained was hydrolyzed by gradually pouring the same into dilute sulfuric acid with stirring. The product was washed several times with dilute sulfuric acid and distilled under reduced pressure to give 25.7 g of pure CF3CF2CF2CF2OCH2CF2COOH. The CF3CF2CF2CF2OCH2CF2COOH obtained had a boiling point of 75.5° C. at a pressure of 1.3×103 Pa. A 3.0-g portion of the CF3CF2CF2CF2OCH2CF2COOH obtained was neutralized with an aqueous solution of sodium hydroxide, and the product was dried to give the desired compound. A 0.2% (by mass) aqueous solution of this CF3CF2CF2CF2OCH2CF2COONa had a surface tension of 63.4 mN/m. A 2.0% (by mass) aqueous solution thereof had a surface tension of 37.5 mN/m.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]([C:8]([C:11]([O:14][CH2:15][C:16]([C:19](F)=[O:20])([F:18])[F:17])([F:13])[F:12])([F:10])[F:9])([F:7])[F:6])([F:4])([F:3])[F:2].S(=O)(=O)(O)[OH:23]>>[C:1]([C:5]([C:8]([C:11]([O:14][CH2:15][C:16]([C:19]([OH:23])=[O:20])([F:17])[F:18])([F:13])[F:12])([F:9])[F:10])([F:6])[F:7])([F:3])([F:2])[F:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(F)(F)(F)C(F)(F)C(F)(F)C(F)(F)OCC(F)(F)C(=O)F
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The product was washed several times with dilute sulfuric acid
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(F)(F)(F)C(F)(F)C(F)(F)C(F)(F)OCC(F)(F)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25.7 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
